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Introduction
N-Hydroxypipecolic acid (NHP) has emerged as a critical signaling molecule in the

orchestration of systemic acquired resistance (SAR) in plants, a long-lasting and broad-

spectrum immunity against a wide range of pathogens. This non-protein amino acid, derived

from lysine, acts as a potent mobile signal that primes distal, uninfected tissues for a more

robust and rapid defense response upon subsequent pathogen attack. The conservation of the

NHP biosynthetic and signaling pathways across a diverse range of plant species, from the

model organism Arabidopsis thaliana to important crop plants like tomato and pepper,

underscores its fundamental role in plant immunity.[1][2] This technical guide provides a

comprehensive overview of NHP as a plant metabolite, detailing its biosynthesis, signaling

cascade, methods for its quantification, and its role in mediating disease resistance.

NHP Biosynthesis Pathway
The biosynthesis of NHP from L-lysine is a three-step enzymatic process that is induced upon

pathogen recognition.[2][3] The key enzymes involved are AGD2-LIKE DEFENSE RESPONSE

PROTEIN 1 (ALD1), SAR-DEFICIENT 4 (SARD4), and FLAVIN-DEPENDENT

MONOOXYGENASE 1 (FMO1).[2][4]
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L-Lysine to Δ¹-piperideine-2-carboxylic acid (P2C): The pathway is initiated in the plastids

where the aminotransferase ALD1 converts L-lysine into ϵ-amino-α-keto caproic acid, which

then spontaneously cyclizes to form Δ¹-P2C.[3]

P2C to Pipecolic Acid (Pip): The reductase SARD4 then reduces P2C to pipecolic acid (Pip).

[3]

Pip to N-Hydroxypipecolic Acid (NHP): Pip is subsequently exported to the cytosol where

FMO1, a key enzyme in SAR, catalyzes its N-hydroxylation to produce the active signaling

molecule, NHP.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. An Improved Bioassay to Study Arabidopsis Induced Systemic Resistance (ISR) Against
Bacterial Pathogens and Insect Pests [en.bio-protocol.org]

2. academic.oup.com [academic.oup.com]

3. N-hydroxypipecolic acid-induced transcription requires the salicylic acid signaling pathway
at basal SA levels - PMC [pmc.ncbi.nlm.nih.gov]

4. Frontiers | Salicylic Acid and N-Hydroxypipecolic Acid at the Fulcrum of the Plant
Immunity-Growth Equilibrium [frontiersin.org]

To cite this document: BenchChem. [N-Hydroxypipecolic Acid (NHP): A Key Metabolite in
Plant Systemic Acquired Resistance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14754440#n-hydroxypipecolic-acid-as-a-plant-
metabolite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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